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Compound of Interest

Compound Name: IR-820

Cat. No.: B15555265 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address the common challenge of IR-820 aggregation in aqueous solutions.

Troubleshooting Guide
This guide addresses specific issues you may encounter during your experiments with IR-820,

offering step-by-step solutions.

Issue 1: My IR-820 solution appears cloudy or has
visible precipitates.
Cause: This is a clear indication of significant IR-820 aggregation and precipitation out of the

aqueous solution.

Solution Workflow:
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Cloudy/Precipitated IR-820 Solution Verify Stock Solution PreparationStart Here Review Dilution Protocol in Aqueous BufferIf stock is clear Implement Anti-Aggregation StrategyIf dilution causes precipitation

Use Co-solvent (e.g., DMSO)

Add Surfactant (e.g., Tween 20)

Formulate with Albumin

Encapsulate in Nanoparticles

Clear, Stable Solution

Unexpected UV-Vis Spectrum
(Blue-shifted peak) Confirm Aggregation Compare with reference spectra

in water and organic solvent Implement Anti-Aggregation StrategyIf aggregation is confirmed

Use Co-solvent

Add Surfactant

Formulate with Albumin

Encapsulate in Nanoparticles

Spectrum shifts back towards
monomer peak (~820 nm)
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Organic Phase

Aqueous Phase

Dissolve PLGA in Acetone

Add IR-820 Stock (in Methanol)

Add Organic Phase to
Aqueous Phase Dropwise

(while stirring)

Distilled Water

Stir for 2 hours
(Acetone Evaporation)

Purify and Concentrate
Nanoparticles

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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